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Compound of Interest

Compound Name:
3,4,5-Trimethoxybenzaldehyde-

13C3

CAS No.: 1346605-09-1

Cat. No.: B585679

Get Quote

Immediate Action Required: Verify the isotopic nature of your material. 3,4,5-
Trimethoxybenzaldehyde-13C3 is a stable isotope-labeled compound. It is NOT radioactive.

Do not dispose of this material in radioactive waste streams (e.g., 14C or 3H bins). Doing so

will trigger unnecessary regulatory audits and incur significant disposal costs.

Treat this compound as a Hazardous Organic Chemical (Aldehyde). The primary disposal route

is High-Temperature Incineration via a licensed chemical waste contractor.

Hazard Identification & Chemical Profile
Before handling waste, you must understand the specific hazards associated with the parent

pharmacophore. The 13C3 labeling does not alter the chemical toxicity profile but requires

precise inventory logging due to material cost.
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Parameter Data / Specification

Chemical Name 3,4,5-Trimethoxybenzaldehyde-13C3

CAS Number (Unlabeled) 86-81-7 (Parent)

Signal Word WARNING

GHS Classifications

[1][2][3][4][5][6][7][8][9] • Acute Tox. 4 (Oral) •

Skin Irrit. 2 • Eye Irrit. 2A • STOT SE 3

(Respiratory Irritation)

Reactivity Hazard

Aldehyde: Susceptible to oxidation.[4][5]

Incompatible with Strong Oxidizing Agents (e.g.,

Nitric acid, Peroxides).

Radioactivity None (Stable Isotope).

Pre-Disposal Assessment: The "Recover vs.
Dispose" Protocol
As a Senior Application Scientist, I recommend a strict triage process before disposal. 13C-

labeled intermediates are high-value assets.

Step 1: Purity Verification

Scenario A (Pure/Recoverable): If the material is unused solid or a pure solution in a volatile

solvent (e.g., Methanol-d4), consider solvent evaporation and recrystallization to recover the

labeled aldehyde for future synthesis.

Scenario B (Irreversible Waste): If the material is a crude reaction mixture, contaminated, or

degraded (oxidized to 3,4,5-trimethoxybenzoic acid), proceed to Chemical Disposal.

Operational Disposal Procedures (Step-by-Step)
A. Solid Waste Disposal (Pure Substance)

Container: Collect in a dedicated, screw-cap high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.
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Chemical Name: "3,4,5-Trimethoxybenzaldehyde-13C3 (Solid)"

Hazards: "Toxic, Irritant"

Note: Write "STABLE ISOTOPE - NON-RADIOACTIVE" clearly on the tag to prevent

confusion by EHS personnel.

Segregation: Do not mix with oxidizers or strong acids.

B. Liquid Waste Disposal (Solutions)
Most laboratory waste of this compound exists as a solution in organic solvents (DCM, Ethyl

Acetate, Methanol).

Segregation: Determine the solvent base.

Halogenated:[5][10] (e.g., DCM, Chloroform)

Halogenated Organic Waste Stream.

Non-Halogenated: (e.g., Methanol, Acetone)

Non-Halogenated Organic Waste Stream.

Neutralization (If Acidic/Basic): If the reaction mixture contains acids or bases, neutralize to

pH 6–8 prior to adding to the solvent waste drum to prevent drum pressurization.

Transfer: Pour into the appropriate carboy using a funnel. Close the latch/cap immediately to

prevent aldehyde vapor release.

C. Empty Container Disposal
Trace residues of aldehydes can be odorous and irritating.

Triple Rinse: Rinse the empty vial 3 times with a compatible solvent (e.g., Acetone).

Rinsate Disposal: Pour all rinsates into the Non-Halogenated Organic Waste container.

Defacement: Cross out the original label. Mark as "Empty."
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Glass Waste: Discard the rinsed vial in the "Broken/Lab Glass" puncture-resistant box.

Visualizing the Decision Pathway
The following logic flow ensures compliance and safety during the disposal process.

Start: Waste Identification

Is it Radioactive?
(14C, 3H?)

STOP: Radioactive Waste Protocol

Yes

Stable Isotope (13C)
Proceed as Chemical Waste

No (13C, 15N, D)

Physical State?

Solid Waste
(Pure/Contaminated)

Solid

Liquid/Solution

Liquid

Solid Hazardous Waste Bin
(Label: Toxic/Irritant) Solvent Type?

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Halogenated

Non-Halogenated Stream
(e.g., MeOH, Acetone)

Non-Halogenated

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of 3,4,5-Trimethoxybenzaldehyde-
13C3.

Emergency Procedures
Spill Response:

Evacuate the immediate area if the spill is large (>100 mL) or if vapors are strong.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[5][8]

Containment: Cover the spill with an inert absorbent (Vermiculite or Spill-X). Do NOT use

paper towels alone, as aldehydes can be combustible.

Cleanup: Scoop absorbed material into a hazardous waste bag/pail. Label as "Aldehyde

Spill Debris."

Exposure:

Skin: Wash with soap and water for 15 minutes.

Eyes: Rinse cautiously with water for 15 minutes.[6][7] Remove contact lenses.[7][8]

Ingestion:[6]Do NOT induce vomiting. Rinse mouth and seek medical attention

immediately.

Regulatory Compliance (RCRA & Local)
RCRA Status: 3,4,5-Trimethoxybenzaldehyde is not explicitly listed on the EPA P-list or U-

list. However, it is a chemical waste.

Characteristic Waste: If mixed with flammable solvents (Flash point <60°C), the waste is

D001 (Ignitable).

Documentation: Ensure the "13C3" designation is recorded in your lab's Chemical Inventory

System as "Disposed" to maintain accurate mass balance records for expensive isotopic

reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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